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Efficacy of Kathon 886 MW Against Biofilms

Kathon 886 MW is a broad-spectrum microbicide with a unique mechanism of action that makes it effective
for biofilm control [1]. Its active ingredients have been shown to reduce microbial fouling and prevent
biofilm development on industrial surfaces [1]. The benefits of this action include improved system

performance, reduced filter plugging, and reduced biocorrosion [1].

Its biochemical mode of action is a two-step process involving rapid growth inhibition followed by cell death

[1] [2]:

e Step 1 - Growth Inhibition: Within minutes of application, Kathon 886 MW disrupts central
metabolic pathways by inhibiting several key enzymes (e.g., dehydrogenases associated with the
Krebs cycle). This rapidly shuts down microbial respiration (oxygen consumption), energy generation
(ATP synthesis), and growth (assimilation) [1] [2].

e Step 2 - Cell Death: After several hours of contact, cell death occurs due to the progressive loss of
protein thiols and the production of free radicals from disrupted metabolism [1] [2].

The diagram below illustrates this mechanism of action.
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Application of
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Inhibition of Key Enzymes:
» Krebs Cycle Dehydrogenases
* Lactate Dehydrogenase
* NADH Dehydrogenase

Biochemical Events:
* Progressive loss of protein thiols
* Production of free radicals

Cellular Processes Halted:
* Respiration
» Energy Generation (ATP)
* Growth

Outcome:
Broad-spectrum cell death
and biofilm control

Click to download full resolution via product page

Dosing Protocols for Biofilm Control

For effective biofilm control, especially in heavily contaminated systems, a two-phase dosing strategy is

recommended: an initial "clean-up" dose followed by regular maintenance doses [1] [3].

¢ Initial Dose for a Heavily Fouled System: 5.4 to 12.8 US fluid ounces per 1,000 gallons of
emulsion. This provides a high concentration of active ingredient to tackle existing contamination [3].

e Subsequent Maintenance Dose: 2.7 to 12.8 US fluid ounces per 1,000 gallons of emulsion,
applied every 4 to 12 weeks depending on system conditions [3].

The table below summarizes the key quantitative data for Kathon 886 MW application.
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Parameter Specification / Value Context /| Note

| Active Ingredients | 5-chloro-2-methyl-4-isothiazolin-3-one (10.4%) 2-methyl-4-isothiazolin-3-one (3.7%)
[3] | Total active ingredients: 14.1% [3]. | | Typical Use Dilution (Active Ingredient) | 10 to 17 ppm [3] | For
general microbial control. | | Initial Dose (Heavily Fouled System) | 5.4 - 12.8 fl oz / 1000 gal emulsion [3] |
Equivalent to 0.46 - 1.1 lbs / 1000 gal [3]. | | Maintenance Dose | 2.7 - 12.8 fl oz / 1000 gal emulsion [3] |
Applied every 4-12 weeks [3]. | | Stable pH Range | 3.0 - 9.2 [3] | Performance improves at lower pH [3]. | |
Stable Temperature | Up to 60°C (140°F) [3] | Avoid adding the biocide to high-temperature zones [3]. |

Troubleshooting Common Issues in Heavy
Contamination Scenarios

Issue: Recurring contamination despite treatment.

¢ Potential Cause: The system has a heavy established biofilm that shields microbes, or there are
"dead spots" in the plumbing where fluid stagnates [1] [3].
e Solutions:
o Physical Cleaning: It is highly recommended to physically clean and flush grossly
contaminated systems before beginning biocide treatment [2].
o Boost Efficacy: For challenging systems with established biofilms, adding a biosurfactant or
biodispersant can improve the penetration and efficacy of Kathon 886 MW by helping to
break down the biofilm matrix [1].
o Strategic Dosing: Add the biocide to the "clean" side of filters. If high microbial populations are
detected on the "dirty" side, occasionally dose there as well [3].

Issue: Rapid degradation of Kathon 886 MW and loss of control.

e Potential Cause: Chemical incompatibility with other fluid components or operation outside the
recommended pH range [2] [3].
e Solutions:
o pH Management: Maintain system pH below 9.2 whenever possible, as stability and

performance are improved at lower pH [3].

o Avoid Incompatibilities: Kathon 886 MW is incompatible with certain chemicals. Avoid using
it with mercaptans (e.g., mercaptobenzothiazole), Sodium Omadine, and Triadine 10 [3].

o Use Stabilizers: The stability of the active ingredients can be reduced in some fluids. The
addition of inorganic or organic forms of copper or a chelant like EDTA can improve
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stability and boost efficacy [1].

Key Experimental & Handling Practices for
Researchers

When designing experiments with Kathon 886 MW, consider these protocols and safety notes:

e Protocol for Efficacy Testing in Metalworking Fluids:

Contamination: Inoculate a volume of the metalworking fluid emulsion with a target microbial
strain (e.g., Pseudomonas aeruginosa for biofilms) to a concentration of approximately 103 to
108 CFU/mL [1].

Dosing: Add Kathon 886 MW to achieve the desired concentration of active ingredient (e.g.,
10-75 ppm active). An eradication study showed that 9 ppm active ingredient was sufficient for
complete kill of 103 bacteria/mL in a soluble oil fluid [1].

Incubation & Monitoring: Monitor microbial viability (e.g., via plate counts) and metabolic
activity (e.g., oxygen consumption) at intervals: immediately, after 1-4 hours, 24 hours, and 48
hours. A successful treatment will show rapid inhibition of metabolism within minutes and a
significant reduction in viable count after 24-48 hours [1].

Longevity: Assess the long-term control by monitoring microbial regrowth weekly. The biocide
typically retains efficacy for 1 to 4 weeks, depending on system conditions [1].

e Critical Safety & Handling Notes:

Kathon 886 MW is supplied as a liquid with a low pH (1-3) and can be hazardous. Always refer
to the Safety Data Sheet (SDS) [3].

Never use Kathon 886 MW in a spray bottle due to inhalation risks [3].

Always use personal protective equipment (PPE) and have a deactivation protocol (e.g., using
stoichiometric amounts of bisulfite or metabisulfite) posted in the handling area [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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